3-[(4-Bromophenyl)methyl]-5-chloro-1,2,4-thiadiazole

• IUPAC Name: 3-[(4-bromophenyl)methyl]-5-chloro-1,2,4-thiadiazole
• InChI: InChI=1S/C9H6BrClN2S/c10-7-3-1-6(2-4-7)5-8-12-9(11)14-13-8/h1-4H,5H2
• InChI Key: LEYCYYNCIIEIHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NSC(=N2)Cl)Br
• Molecular Formula: C9H6BrClN2S
• Molecular Weight: 289.58 g/mol

Description

3-[(4-Bromophenyl)methyl]-5-chloro-1,2,4-thiadiazole is a compound that has been studied for its potential use in various scientific applications. It is an organic compound consisting of a bromine atom, a methyl group, and a chloro group attached to a five-membered ring of carbon and nitrogen atoms. This compound is of particular interest due to its unique properties and potential applications in both biological and chemical research.

Scientific Research Applications

Synthesis and Biological Activity of 1,2,4-Triazolo[3,4-b][1,3,4]Thiadiazoles

This research focuses on the synthesis of thiadiazole-containing 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. The study highlights the potential of these compounds as fungicides. The compounds demonstrated varying degrees of growth inhibition against fungi, indicating their promise as fungicide lead compounds (Fan et al., 2010).

Antimicrobial Properties of 1,2,4-Triazoles and 1,3,4-Thiadiazoles

This research elaborates on the synthesis of 1,2,4-triazoles and 1,3,4-thiadiazoles with an imidazo[2,1-b]thiazole moiety, showing promising antimicrobial activities. Preliminary results revealed notable antimicrobial activities against various microbes, including Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010).

Anticancer Potentials of Thiazole and Thiadiazole Derivatives

This study presents the synthesis of a novel series of thiazole and thiadiazole derivatives, evaluated for their anticancer activity. Notably, compounds 7b and 11 demonstrated significant anticancer efficacy, indicating the potential of these compounds as anticancer agents (Gomha et al., 2017).

Antimicrobial Agents from 1,3,4-Thiadiazole Derivatives

The research outlines the synthesis of formazans from a Mannich base of 1,3,4-thiadiazole, exploring their antimicrobial properties. The compounds showed moderate activity against pathogenic bacteria and fungi, adding to the understanding of 1,3,4-thiadiazole's applications in antimicrobial drug development (Sah et al., 2014).

Microwave Assisted Synthesis of 1,2,4-Triazolo[3,4-b][1,3,4]Thiadiazoles

This study presents a rapid microwave-assisted synthesis method for 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, demonstrating a novel approach to synthesizing these compounds efficiently (Raval et al., 2010).

Crystal Structure of 1,3,4-Thiadiazole Derivatives

This research focuses on the crystal structure of specific 1,3,4-thiadiazole derivatives, offering insights into the molecular architecture and interactions within these compounds (Dong et al., 2002).